Cas no 1362657-80-4 (Propanal, 2-[(2-methoxyphenyl)thio]-)

• Product Name: Propanal, 2-[(2-methoxyphenyl)thio]-
• CAS No: 1362657-80-4
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5252458
• Update Time: 2025-06-08

Propanal, 2-[(2-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[(2-methoxyphenyl)thio]-

• Inchi： 1S/C10H12O2S/c1-8(7-11)13-10-6-4-3-5-9(10)12-2/h3-8H,1-2H3
• InChI Key： XMLPDAZZNGCJJC-UHFFFAOYSA-N
• SMILES： C(=O)C(SC1=CC=CC=C1OC)C

Additional information on Propanal, 2-[(2-methoxyphenyl)thio]-

Propanal, 2-[(2-methoxyphenyl)thio]- (CAS No. 1362657-80-4): A Comprehensive Overview

Propanal, 2-[(2-methoxyphenyl)thio]-, identified by the CAS number 1362657-80-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a thioether linkage between a propanal moiety and a 2-methoxyphenyl group, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of Propanal, 2-[(2-methoxyphenyl)thio]- consists of a propanal backbone (CH₃CH₂CHO) connected to a thioether group (-S-) which is further linked to a 2-methoxyphenyl ring (C₆H₅OCH₃). This arrangement imparts distinct chemical reactivity and functional versatility, making it a valuable intermediate in various chemical syntheses.

In recent years, the compound has been explored in the context of developing novel pharmaceutical agents. The presence of both the aldehyde and thioether functional groups provides multiple sites for chemical modification, enabling the synthesis of complex molecules with potential therapeutic benefits. Researchers have been particularly interested in its ability to serve as a precursor for biologically active compounds, including those with anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of Propanal, 2-[(2-methoxyphenyl)thio]- is its role in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, often forming the core structure of many drugs. The thioether moiety in this compound can participate in cyclization reactions, leading to the formation of five- or six-membered heterocycles that are prevalent in bioactive molecules. For instance, studies have demonstrated its utility in constructing thiazole derivatives, which are known for their wide range of biological activities.

The pharmaceutical industry has shown particular interest in derivatives of Propanal, 2-[(2-methoxyphenyl)thio]- due to their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways without unintended side effects. Preliminary studies suggest that certain derivatives exhibit promising inhibitory activity against specific kinases, making them attractive candidates for further development.

Beyond pharmaceutical applications, Propanal, 2-[(2-methoxyphenyl)thio]- has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing advanced materials with tailored properties. For example, it can be used to create polymers with enhanced thermal stability or to develop organic semiconductors for electronic applications. The versatility of this compound underscores its importance not only in life sciences but also in industrial chemistry.

The synthesis of Propanal, 2-[(2-methoxyphenyl)thio]- typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the reaction of propionaldehyde with 2-methoxymercaptobenzene under controlled conditions to form the desired thioether. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for research purposes.

In conclusion, Propanal, 2-[(2-methoxyphenyl)thio]- (CAS No. 1362657-80-4) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications, from pharmaceutical development to materials science. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to remain a key player in scientific innovation.